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CCT196969 solvent preparation stock solution
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cct196969

CAS No.: 1163719-56-9

Cat. No.: S548105

Stock Solution Preparation & Storage

The table below summarizes the key quantitative data for preparing and storing CCT196969 stock solutions
[1][2].

Parameter Specification Additional Notes
Recommended DMSO [1] [2] Use fresh, dry DMSO to minimize
Solvent moisture absorption.
Solubility in DMSO > 32 mg/mL (62.32 mM) [1] or 100 Check the Certificate of Analysis for
mg/mL (194.73 mM) [2] your specific batch.
| Stock Solution Storage | -80°C: 2 years -20°C: 1 year [1] | | | Working Solution Storage| Use

immediately; avoid repeated freeze-thaw cycles [1] | Aliquot into single-use volumes to maintain stability. |

In Vivo Formulation Protocols

For animal studies, CCT196969 can be formulated into clear solutions or homogeneous suspensions for oral

administration. Below are two verified protocols for preparing working solutions from a DMSO stock
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solution.
Protocol 1: Clear Solution (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) [1]

This protocol yields a clear solution suitable for in vivo administration.

¢ Prepare a DMSO stock solution of CCT196969 (e.g., 20.8 mg/mL).

e To a clean vial, add 100 pL of the DMSO stock solution.

e Add 400 pL of PEG300 and mix thoroughly until the solution is clear.

e Add 50 pL of Tween-80 and mix thoroughly until the solution is clear.

e Finally, add 450 pL of physiological saline (0.9% NaCl) and mix again. The final concentration will
be 2.08 mg/mL.

Protocol 2: Homogeneous Suspension (using 0.5-1% CMC-Na) [2]

This protocol creates a stable suspension for oral gavage.

e Weigh out the required amount of CCT196969 powder.

e Gradually add the powder to a 0.5-1% Carboxymethyl Cellulose Sodium (CMC-Na) solution in
purified water.

e Mix vigorously using a vortex mixer or sonication to obtain a homogeneous suspension with a final
concentration of 25 mg/mL.

Troubleshooting Guide

Issue Possible Cause Solution

Precipitation in Water absorption by DMSO; Use fresh, anhydrous DMSO; aliquot before
stock solution repeated freeze-thaw cycles. freezing; warm and vortex to re-dissolve.
Poor solubility in Low solubility in water or Always prepare from a DMSO stock; do not
aqueous buffers saline. attempt to directly dissolve powder in

agueous solutions.

Loss of activity Degradation from improper Adhere to recommended storage
storage or repeated freeze- temperatures; use aliquots.
thawing.
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Key Experimental Considerations

The following experimental workflow outlines the process from stock preparation to in vivo application,

highlighting critical control points:

(Start: Plan ExperimenD

v Quality Control:
- Use fresh DMSO
- Verify no precipitation

v Stability Control:
El'haw Aliquot as NeedecD - Avoid freeze-thaw cycles
l - Use single aliquots

Grepare In Vivo Working SqutiorD

AN

v Formulation Control:
- Ensure clear solution/
homogeneous suspension
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e Beyond Solvent Preparation: CCT196969 is an orally available pan-RAF inhibitor that also targets
SRC-family kinases (SFKs), designed to overcome resistance seen with first-generation RAF
inhibitors [1] [2] [3].

¢ Handling Precautions: This compound is for research use only and is not for human consumption
[1]. Follow all institutional safety guidelines for handling chemical agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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